Cas no 2229603-87-4 (2-(2,3-Dihydro-1-benzofuran-7-yl)ethane-1-thiol)

• Product Name: 2-(2,3-Dihydro-1-benzofuran-7-yl)ethane-1-thiol
• CAS No: 2229603-87-4
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 5767993
• PubChem ID: 165977750
• Update Time: 2023-11-15

2-(2,3-Dihydro-1-benzofuran-7-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2229603-87-4
• EN300-1779082
• 2-(2,3-dihydro-1-benzofuran-7-yl)ethane-1-thiol
• 2-(2,3-Dihydro-1-benzofuran-7-yl)ethane-1-thiol

• Inchi： 1S/C10H12OS/c12-7-5-9-3-1-2-8-4-6-11-10(8)9/h1-3,12H,4-7H2
• InChI Key： RNWCWYKVMHWWMK-UHFFFAOYSA-N
• SMILES： SCCC1=CC=CC2=C1OCC2

Computed Properties

• Exact Mass: 180.06088618g/mol
• Monoisotopic Mass: 180.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 10.2Ų